Cas no 877799-55-8 (1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-2-(3-methoxyphenoxy)ethylpiperazine)

• Product Name: 1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-2-(3-methoxyphenoxy)ethylpiperazine
• CAS No: 877799-55-8
• MF: C₂₇H₃₁N₅O₂
• MW: 457.56734585762
• CID: 5421756
• Update Time: 2025-05-26

1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-2-(3-methoxyphenoxy)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-[4-[2-(3-methoxyphenoxy)ethyl]piperazin-1-yl]-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 7-[4-[2-(3-methoxyphenoxy)ethyl]-1-piperazinyl]-2,5-dimethyl-3-phenyl-
• 1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-2-(3-methoxyphenoxy)ethylpiperazine

• Inchi： 1S/C27H31N5O2/c1-20-18-25(32-27(28-20)26(21(2)29-32)22-8-5-4-6-9-22)31-14-12-30(13-15-31)16-17-34-24-11-7-10-23(19-24)33-3/h4-11,18-19H,12-17H2,1-3H3
• InChI Key： LERDUQWAWIEEIP-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(N1CCN(CCOC3=CC=CC(OC)=C3)CC1)=CC(C)=N2

Additional information on 1-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-2-(3-methoxyphenoxy)ethylpiperazine

Comprehensive Analysis of 1-{2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-[2-(3-methoxyphenoxy)ethyl]piperazine (CAS No. 877799-55-8)

The compound 1-{2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-[2-(3-methoxyphenoxy)ethyl]piperazine (CAS No. 877799-55-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazolo[1,5-a]pyrimidine core, combined with a piperazine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with central nervous system (CNS) targets, given its structural resemblance to other bioactive compounds.

In recent years, the demand for novel small-molecule modulators has surged, driven by advancements in drug discovery and precision medicine. This compound's 2,5-dimethyl-3-phenyl substitution pattern and the 3-methoxyphenoxy side chain contribute to its unique physicochemical properties, such as lipophilicity and blood-brain barrier (BBB) permeability. These characteristics are critical for developing CNS-targeted therapies, a hot topic in modern pharmacology.

The pyrazolo[1,5-a]pyrimidine scaffold is known for its versatility in medicinal chemistry, often serving as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator. Given the rising interest in neurodegenerative diseases and mood disorders, this compound's potential to interact with serotonergic or dopaminergic systems is under active investigation. Computational studies suggest its affinity for 5-HT receptors, aligning with current trends in mental health therapeutics.

From a synthetic perspective, the compound's CAS No. 877799-55-8 is frequently searched in chemical databases and patent literature, reflecting its commercial and academic relevance. Its multi-step synthesis involves Pd-catalyzed cross-coupling and nucleophilic substitution, techniques widely discussed in organic chemistry forums. Researchers often inquire about its solubility in DMSO or ethanol, as these solvents are commonly used in in vitro assays.

Beyond its pharmacological potential, the compound's structure-activity relationship (SAR) is a focal point for medicinal chemists. Modifications to its phenyl or methoxy groups could yield derivatives with enhanced selectivity or potency, a strategy employed in lead optimization. This aligns with the growing emphasis on personalized medicine, where tailored molecular designs address specific patient needs.

In summary, 1-{2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-[2-(3-methoxyphenoxy)ethyl]piperazine represents a compelling case study in modern drug development. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable subject for ongoing research. As the scientific community continues to explore CNS disorders and targeted therapies, this compound is likely to remain a key player in the field.